1-(2-fluorophenyl)-4-(4-nitrobenzoyl)piperazine

• IUPAC Name: [4-(2-fluorophenyl)piperazin-1-yl]-(4-nitrophenyl)methanone
• InChI: InChI=1S/C17H16FN3O3/c18-15-3-1-2-4-16(15)19-9-11-20(12-10-19)17(22)13-5-7-14(8-6-13)21(23)24/h1-8H,9-12H2
• InChI Key: IBSQZCVDLYAWHQ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=CC=C2F)C(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H16FN3O3
• Molecular Weight: 329.32 g/mol

Description

1-(2-fluorophenyl)-4-(4-nitrobenzoyl)piperazine, also known as FNBP, is a chemical compound that belongs to the family of piperazines. FNBP has gained attention in scientific research due to its potential applications in the field of pharmacology.

Mechanism of Action

The mechanism of action of 1-(2-fluorophenyl)-4-(4-nitrobenzoyl)piperazine is not fully understood. However, it is believed to act on the central nervous system by modulating the levels of neurotransmitters such as serotonin, dopamine, and norepinephrine. 1-(2-fluorophenyl)-4-(4-nitrobenzoyl)piperazine has also been shown to interact with the GABA receptor, which is responsible for regulating anxiety and stress.
Biochemical and Physiological Effects:
1-(2-fluorophenyl)-4-(4-nitrobenzoyl)piperazine has been shown to have various biochemical and physiological effects. It has been found to reduce inflammation and pain by inhibiting the release of pro-inflammatory cytokines. 1-(2-fluorophenyl)-4-(4-nitrobenzoyl)piperazine has also been shown to reduce seizures by increasing the levels of GABA in the brain. Moreover, 1-(2-fluorophenyl)-4-(4-nitrobenzoyl)piperazine has been found to have anxiolytic and antidepressant effects by modulating the levels of neurotransmitters in the brain.

Advantages and Limitations for Lab Experiments

1-(2-fluorophenyl)-4-(4-nitrobenzoyl)piperazine has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has a high degree of purity. Moreover, 1-(2-fluorophenyl)-4-(4-nitrobenzoyl)piperazine has been shown to have low toxicity levels, making it safe for use in lab experiments. However, one limitation of 1-(2-fluorophenyl)-4-(4-nitrobenzoyl)piperazine is that it has poor solubility in water, which can make it challenging to administer in lab experiments.

Future Directions

There are several future directions for research on 1-(2-fluorophenyl)-4-(4-nitrobenzoyl)piperazine. One area of research could be to investigate its potential as a chemotherapeutic agent for the treatment of cancer. Another area of research could be to study its potential as an anxiolytic and antidepressant agent. Moreover, future research could focus on developing new synthesis methods for 1-(2-fluorophenyl)-4-(4-nitrobenzoyl)piperazine to improve its solubility and efficacy.

Synthesis Methods

1-(2-fluorophenyl)-4-(4-nitrobenzoyl)piperazine can be synthesized using a two-step reaction process. In the first step, 1-(2-fluorophenyl)piperazine is reacted with 4-nitrobenzoyl chloride in the presence of a base such as triethylamine. This reaction results in the formation of 1-(2-fluorophenyl)-4-(4-nitrobenzoyl)piperazine. The second step involves the purification of the product using column chromatography.

Scientific Research Applications

1-(2-fluorophenyl)-4-(4-nitrobenzoyl)piperazine has been studied extensively for its potential applications in the field of pharmacology. It has been found to exhibit anti-inflammatory, analgesic, and anticonvulsant properties. 1-(2-fluorophenyl)-4-(4-nitrobenzoyl)piperazine has also been shown to have potential as an antidepressant and anxiolytic agent. Moreover, 1-(2-fluorophenyl)-4-(4-nitrobenzoyl)piperazine has been found to inhibit the growth of cancer cells and could be a potential chemotherapeutic agent.